1-(5-Methoxy-2-sulfanylphenyl)ethanone
Cat. No. B8557905
M. Wt: 182.24 g/mol
InChI Key: DOINCUIDDKRKCT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH2:13]=[C:14]=[CH2:15].[SH:1][c:2]1[c:3]([C:4](=[O:5])[OH:6])[cH:7][c:8]([O:11][CH3:12])[cH:9][cH:10]1>>[SH:1][c:2]1[c:3]([C:4](=[O:6])[CH3:13])[cH:7][c:8]([O:11][CH3:12])[cH:9][cH:10]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C=C=C
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1ccc(S)c(C(=O)O)c1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COc1ccc(S)c(C(C)=O)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
